4-Methylpentanoic acid-D12
Overview
Description
4-Methylpentanoic acid-D12, also known as Isocaproic Acid-D12, is a deuterium-labeled 4-Methylpentanoic acid . It is a short-chain volatile fatty acid that is produced during wastewater treatment using anaerobic membrane bioreactors . It is a synthetic intermediate in the synthesis of biodiesel, polyhydroxyalkanoate (PHA) biopolymers, and various organic compounds .
Synthesis Analysis
4-Methylpentanoic acid-D12 is intended for use as an internal standard for the quantification of 4-methylpentanoic acid by GC- or LC-MS . It is a synthetic intermediate in the synthesis of biodiesel, polyhydroxyalkanoate (PHA) biopolymers, and various organic compounds .
Molecular Structure Analysis
The molecular formula of 4-Methylpentanoic acid-D12 is C6D12O2 . The SMILES representation is [2H]OC (C ( [2H]) ( [2H])C ( [2H]) ( [2H])C (C ( [2H]) ( [2H]) [2H]) ( [2H])C ( [2H]) ( [2H]) [2H])=O .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Methylpentanoic acid-D12 are as follows :
Scientific Research Applications
Stable Isotope Labeled (SIL) Lipids
4-Methylpentanoic-D12 acid is a product in the category of Stable Isotope Labeled (SIL) Lipids . These lipids are used in various research applications, including the study of lipid metabolism and lipid-protein interactions, as well as in the development of lipid-based drug delivery systems .
Internal Standard for Quantification
4-Methylpentanoic acid-D12 is used as an internal standard for the quantification of 4-methylpentanoic acid by GC- or LC-MS . This allows for accurate and precise measurements of 4-methylpentanoic acid in various samples, which is crucial in many areas of research, including biochemistry, pharmacology, and environmental science .
Wastewater Treatment
4-Methylpentanoic acid is a short-chain volatile fatty acid that is produced during wastewater treatment using anaerobic membrane bioreactors . The D12-labeled version of this compound can be used to track its production and degradation during the treatment process, providing valuable information for the optimization of wastewater treatment technologies .
Biodiesel Synthesis
4-Methylpentanoic acid is a synthetic intermediate in the synthesis of biodiesel . The D12-labeled version of this compound can be used to study the kinetics and mechanisms of biodiesel synthesis, contributing to the development of more efficient and sustainable biodiesel production methods .
Biopolymer Production
4-Methylpentanoic acid is also used in the synthesis of polyhydroxyalkanoate (PHA) biopolymers . These biopolymers have a wide range of applications, including in the production of biodegradable plastics and in the delivery of drugs . The D12-labeled version of 4-methylpentanoic acid can be used to study the synthesis of PHA biopolymers, aiding in the development of more efficient and sustainable production methods .
Organic Compound Synthesis
4-Methylpentanoic acid is used in the synthesis of various organic compounds . The D12-labeled version of this compound can be used to study the mechanisms of these reactions, providing valuable information for the development of new synthetic methods and the optimization of existing ones .
Safety and Hazards
properties
IUPAC Name |
deuterio 2,2,3,3,4,5,5,5-octadeuterio-4-(trideuteriomethyl)pentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)/i1D3,2D3,3D2,4D2,5D/hD |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGKJLKRYENPLQH-BTXGSBRHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C(=O)O[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylpentanoic acid-D12 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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